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Compound of Interest

Compound Name: 4-Propyl-4-heptanol

Cat. No.: B1594163

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols pertaining to 4-
Propyl-4-heptanol. The information is intended to guide researchers in the synthesis,
characterization, and potential evaluation of this tertiary alcohol.

Chemical and Physical Properties

4-Propyl-4-heptanol is a tertiary alcohol with the molecular formula C10H220. Its structure
features a central carbon atom bonded to a hydroxyl group and three propyl chains. A summary
of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Propyl-4-heptanol
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Property Value Reference
Molecular Formula C10H220 [1112]
Molecular Weight 158.28 g/mol [1][2]

CAS Number 2198-72-3 [11[2]
Appearance Colorless liquid [2]

Boiling Point 191 °C at 760 mmHg [2]

Melting Point -1.53 °C (estimate) [2]

Flash Point 81.1°C [2]

Density 0.828 g/mL [2]
Refractive Index 1.434 [2]

Solubility

Insoluble in water

General chemical knowledge

Synthesis of 4-Propyl-4-heptanol via Grignhard

Reaction

4-Propyl-4-heptanol can be reliably synthesized using a Grignard reaction. Two primary

retrosynthetic routes are feasible, as illustrated in the diagram below. The most common

laboratory preparation involves the reaction of 4-heptanone with propylmagnesium bromide.
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Retrosynthetic Analysis

Ethyl Butyrate +

Disconnect 2x C-C . .
2x Propylmagnesium Bromide

G-Propyl-4-heptanoD

Disconnect C-C

4-Heptanone +
Propylmagnesium Bromide
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Synthesis Workflow

?

Prepare Propylmagnesmm
Bromide

React with
4-Heptanone
Quench with

sat. NH4CI

Extract with
Diethyl Ether
Dry with

MgSO4

(Evaporate Solvena

Purify by
Distillation

End Product:
4-Propyl-4-heptanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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